2-fluoro-5-(pyrrolidin-2-yl)pyridine
Description
2-Fluoropyridine is a precursor of 2,3-disubstituted pyridines, which is made by the possibility of metallation at C-3, together with the ready nucleophilic displacement of the activated fluorine . It can also react with thiophene to get 2-thiophen-2-yl-pyridine .
Synthesis Analysis
The synthesis of fluorinated pyridines, including 2-fluoro-5-(pyrrolidin-2-yl)pyridine, involves the use of methods such as the Umemoto reaction and Balts-Schiemann reaction . Substituted 2-fluoro-5-fluoroalkoxypyridines were prepared in good to high yields by diazotization of substituted 2-aminopyridines with NaNO2 in HF .Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered pyrrolidine ring attached to a pyridine ring . The presence of fluorine in the molecule contributes to its unique physical, chemical, and biological properties .Chemical Reactions Analysis
The chemical reactions involving this compound include its reaction with thiophene to produce 2-thiophen-2-yl-pyridine . It can also undergo a Diels–Alder reaction with Benzyl 1,2,3-triazine-5-carboxylate .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 239.12 . It is a solid at room temperature and should be stored in a sealed container in a dry place .Safety and Hazards
2-fluoro-5-(pyrrolidin-2-yl)pyridine is toxic if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
The future directions for the use of 2-fluoro-5-(pyrrolidin-2-yl)pyridine and other fluoropyridines include their potential use as imaging agents for various biological applications . The introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products with improved physical, biological, and environmental properties .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-5-(pyrrolidin-2-yl)pyridine involves the reaction of 2-chloro-5-fluoropyridine with pyrrolidine in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloro-5-fluoropyridine", "pyrrolidine", "base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 2-chloro-5-fluoropyridine in a suitable solvent (e.g. DMF, DMSO) and add pyrrolidine and base.", "Step 2: Heat the reaction mixture to reflux for several hours.", "Step 3: Cool the reaction mixture and extract the product with a suitable solvent (e.g. ethyl acetate).", "Step 4: Purify the product by column chromatography or recrystallization." ] } | |
CAS No. |
1270575-64-8 |
Molecular Formula |
C9H11FN2 |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
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